![molecular formula C11H19N3 B1395320 2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine CAS No. 1306606-89-2](/img/structure/B1395320.png)
2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine
Overview
Description
“2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine” is a chemical compound with the CAS Number: 1306606-89-2 . It has a molecular weight of 193.29 . The compound is stored at room temperature and is in the form of an oil .
Molecular Structure Analysis
The IUPAC name of the compound is 2-tert-butyl-5,6,7,8-tetrahydroimidazo [1,2-a]pyridin-6-amine . The InChI code is 1S/C11H19N3/c1-11(2,3)9-7-14-6-8(12)4-5-10(14)13-9/h7-8H,4-6,12H2,1-3H3 .Physical And Chemical Properties Analysis
The compound is an oil at room temperature . Unfortunately, other physical and chemical properties like boiling point, melting point, and density are not available in the resources I have.Mechanism of Action
The mechanism of action of 2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine-IP is not fully understood. However, it is believed that the compound may act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, this compound-IP may act as an antioxidant, which means it can scavenge free radicals and prevent oxidative damage to cells.
Biochemical and Physiological Effects
This compound-IP has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anticonvulsant, and antioxidant properties. Additionally, it has been found to have the ability to inhibit the growth of certain bacteria and fungi. Furthermore, it has been shown to have a protective effect against certain types of cancer.
Advantages and Limitations for Lab Experiments
2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine-IP is a useful compound for laboratory experiments due to its biochemical and physiological effects. It is easy to synthesize and is relatively stable in aqueous solutions. Additionally, it is non-toxic and has a low cost. However, there are some limitations to using this compound-IP in laboratory experiments. For example, it can be difficult to purify and it can be unstable in certain conditions.
Future Directions
There are a number of potential future directions for the research and development of 2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine-IP. This compound could be used to develop new drugs or treatments for various diseases, such as cancer, diabetes, and Alzheimer's disease. Additionally, it could be used to develop new methods for synthesizing heterocyclic compounds. Furthermore, it could be used to develop new methods for synthesizing bioactive compounds, such as antibiotics and antivirals. Finally, it could be used to develop new methods for synthesizing drugs and other compounds.
Scientific Research Applications
2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine-IP has been studied for its potential applications in scientific research. It has been used as a reagent for the synthesis of various heterocyclic compounds, such as pyridazinones and pyrrolidinones. It has also been used as a starting material for the synthesis of bioactive compounds, such as antibiotics, antifungals, and antivirals. Additionally, it has been used in the synthesis of drugs, such as anticonvulsants and anti-inflammatory agents.
Safety and Hazards
The compound has been classified with the signal word “Danger” and has the following hazard statements: H302, H315, H318, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
2-tert-butyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3/c1-11(2,3)9-7-14-6-8(12)4-5-10(14)13-9/h7-8H,4-6,12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEWMKWVXTQEXHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN2CC(CCC2=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.